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Get Quote

Welcome to the technical support center for dichlorostrontium (strontium chloride, SrCl₂).

This guide is designed for researchers, scientists, and drug development professionals to

provide in-depth technical guidance and troubleshooting for the preparation, storage, and use

of stable SrCl₂ solutions in long-term experiments.

Introduction to Dichlorostrontium Stability
Dichlorostrontium is a salt that is highly soluble in water and forms a neutral aqueous

solution. While generally stable, its long-term stability in solution can be influenced by several

factors, including temperature, exposure to atmospheric gases, and interactions with other

solution components. Understanding and controlling these factors is critical for ensuring the

reproducibility and validity of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of precipitation in SrCl₂ solutions?
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A1: The most common cause of precipitation is the reaction of aqueous strontium ions (Sr²⁺)

with carbonate ions (CO₃²⁻) to form insoluble strontium carbonate (SrCO₃). Carbonate ions can

be introduced from the dissolution of atmospheric carbon dioxide (CO₂) into the solution.

Precipitation can also occur in the presence of sulfate ions (SO₄²⁻), forming strontium sulfate

(SrSO₄).

Q2: What is the optimal pH range for maintaining SrCl₂ in solution?

A2: Strontium ions (Sr²⁺) are stable in a neutral to slightly acidic pH range. Experimental data

suggests that potential changes and precipitation are less likely to occur within a pH range of

approximately 4.3 to 9.4. Below pH 4.3, the solution may become more reactive, while above

pH 9.4, there is an increased risk of precipitation with hydroxide or carbonate ions.

Q3: Can I autoclave my SrCl₂ solution to sterilize it?

A3: While autoclaving is a common sterilization method, it is generally not recommended for

SrCl₂ solutions, especially if they are prepared with buffers containing bicarbonates. The high

heat can accelerate the degradation of some components and may lead to the precipitation of

salts.[1] Sterile filtration using a 0.22 µm filter is the preferred method for sterilizing SrCl₂

solutions for biological experiments.[1][2][3][4]

Q4: How should I store my stock SrCl₂ solution for long-term use?

A4: For long-term stability, it is recommended to store concentrated stock solutions of SrCl₂ in

tightly sealed, sterile containers at 2-8°C.[5] Refrigeration slows down potential degradation

reactions and reduces the absorption of atmospheric CO₂. For working solutions, prepare them

fresh from the stock solution when possible.

Q5: Is SrCl₂ compatible with common biological buffers like PBS, TRIS, and HEPES?

A5:

PBS (Phosphate-Buffered Saline): SrCl₂ is generally compatible with PBS. However, if the

PBS formulation contains sulfates, there is a risk of strontium sulfate precipitation.

TRIS (tris(hydroxymethyl)aminomethane): TRIS buffers are generally compatible with SrCl₂.
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HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid): HEPES is a zwitterionic buffer

and is a good choice for use with divalent cations like Sr²⁺ as it is less likely to form

complexes compared to some other buffers.[6][7][8]

MES, MOPS, and PIPES: These "Good's" buffers are also generally suitable for use with

SrCl₂, as they have low metal-binding capacities.[9]
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Experimental Protocols
Protocol 1: Preparation of a Stable 1 M
Dichlorostrontium Stock Solution
This protocol describes the preparation of a 1 M stock solution of SrCl₂.

Materials:

Strontium chloride hexahydrate (SrCl₂·6H₂O), analytical grade

High-purity, deionized water (ddH₂O), 18.2 MΩ·cm

Sterile 0.22 µm syringe filter

Sterile storage bottle
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Procedure:

Weighing: Accurately weigh 266.62 g of SrCl₂·6H₂O.

Dissolving: In a sterile beaker, dissolve the SrCl₂·6H₂O in approximately 800 mL of ddH₂O.

Stir until fully dissolved.

Volume Adjustment: Transfer the solution to a 1 L sterile volumetric flask and bring the final

volume to 1 L with ddH₂O.

Sterilization: Sterile-filter the solution through a 0.22 µm syringe filter into a sterile storage

bottle.

Storage: Tightly seal the bottle and store at 2-8°C, protected from light.

Protocol 2: Quality Control - Spectrophotometric Assay
for Strontium Concentration
This is a simplified colorimetric assay to verify the approximate concentration of your SrCl₂

solution using Xylenol Orange as an indicator. A standard curve should be generated for

accurate quantification.

Materials:

Xylenol Orange solution (0.05% w/v in ddH₂O)

Buffer solution (pH should be optimized for the complex formation, typically around 9.5-11)

SrCl₂ standards of known concentrations

UV-Vis Spectrophotometer

Procedure:

Prepare Standards: Prepare a series of SrCl₂ standards (e.g., 0.5 ppm, 1 ppm, 2 ppm, 4

ppm) from a reliable stock.
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Sample Preparation: Dilute an aliquot of your SrCl₂ solution to be tested to fall within the

range of your standards.

Reaction: In separate cuvettes, mix a defined volume of each standard and the diluted

sample with a defined volume of the buffer and Xylenol Orange solution.

Incubation: Allow the color to develop. The reaction is often temperature-dependent and may

require warming (e.g., 45-50°C) for optimal complex formation.

Measurement: Measure the absorbance of each solution at the wavelength of maximum

absorbance for the Sr-Xylenol Orange complex (approximately 570 nm).

Analysis: Plot a standard curve of absorbance versus concentration for your standards. Use

the absorbance of your unknown sample to determine its concentration from the standard

curve.

Diagrams
Factors Affecting Dichlorostrontium Solution Stability

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
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Caption: Recommended workflow for preparing and validating stable SrCl₂ solutions.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b076808?utm_src=pdf-body
https://www.benchchem.com/product/b076808?utm_src=pdf-body-href
https://www.benchchem.com/product/b076808?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fundamental techniques used in cell culture - faCellitate. (2023, July 7). Retrieved from

[Link]

How to Maintain Sterility in Cell Culture: Aseptic Techniques - YouTube. (2018, May 21).

Retrieved from [Link]

ASEPTIC AND GOOD CELL CULTURE TECHNIQUES - EuroBioBank. (n.d.). Retrieved

from [Link]

Spectrophotometric Determination of Micro Concentration of Strontium with Xylenol Orange.

(n.d.). Retrieved from [Link]

Cell Culture Protocol 1: Proper Aseptic Technique and Sterile Handling of Cells. (n.d.).

Retrieved from [Link]

Colorimetric Determination of Strontium with Chloranilic Acid - PDF Free Download. (n.d.).

Retrieved from [Link]

CALORIMETRIC DETERMINATION OF STRONTIUM (Journal Article) | OSTI.GOV. (n.d.).

Retrieved from [Link]

The effects of strontium chloride on viability of mouse connective tissue fibroblast cells -

DergiPark. (n.d.). Retrieved from [Link]

The effects of strontium chloride on viability of mouse connective tissue fibroblast cells.

(2025, August 6). Retrieved from [Link]

autoclaving media vs dissolving + sterile filter? : r/labrats - Reddit. (2019, June 21).

Retrieved from [Link]

Chemistry of Strontium in Natural Water - USGS Publications Warehouse. (n.d.). Retrieved

from [Link]

Spectrophotometric Determination of Strontium with Dibromo-p-chloro-chlorophosphonazo.

(n.d.). Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://facellitate.com/fundamental-techniques-used-in-cell-culture/
https://www.youtube.com/watch?v=nr1tV_LuqJk
https://www.eurobiobank.org/wp-content/uploads/2020/09/EBB-SOP-01-Aseptic-and-Good-Cell-Culture-Techniques.pdf
http://www.jour.chem.soc.pak.org.pk/index.php/JCSP/article/download/3103/1782
https://www.ecacc.org/media/1324/ecacc_protocol_1-_aseptic_technique_and_sterile_handling_of_cells.pdf
https://docplayer.net/46949242-Colorimetric-determination-of-strontium-with-chloranilic-acid.html
https://www.osti.gov/biblio/4287893
https://dergipark.org.tr/en/download/article-file/189748
https://www.researchgate.net/publication/279768297_The_effects_of_strontium_chloride_on_viability_of_mouse_connective_tissue_fibroblast_cells
https://www.reddit.com/r/labrats/comments/c3j9z6/autoclaving_media_vs_dissolving_sterile_filter/
https://pubs.usgs.gov/wsp/1496a/report.pdf
https://asianjournalofchemistry.co.in/user/journal/viewarticle.aspx?ArticleID=25_1_120
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Autoclaving Media Versus Sterile Filter - General Lab Techniques - Protocol Online. (2008,

May 7). Retrieved from [Link]

Solutions for lab scale sterile filtration and clarification. (2024, May 30). Retrieved from [Link]

The effects of strontium chloride on viability of mouse connective tissue fibroblast cells.

(2013, January 22). Retrieved from [Link]

Should I filter sterilize or autoclave 1x PBS for cell culture? - ResearchGate. (2014,

November 25). Retrieved from [Link]

MES – Knowledge and References - Taylor & Francis. (n.d.). Retrieved from [Link]

In Vitro Cytotoxicity Determination: Avoiding Pitfalls - ResearchGate. (n.d.). Retrieved from

[Link]

How to escape from a cytotoxicity failure? - Audrey P. Turley & Lise Vanderkelen - YouTube.

(2022, July 1). Retrieved from [Link]

Effect of Temperature on the Removal of Cesium and Strontium Ions from Aqueous Solutions

Using Zeolite A - ResearchGate. (n.d.). Retrieved from [Link]

Cell Culture Medium FAQ - A professional supplier of swabs. (n.d.). Retrieved from [Link]

Stability of succinylcholine solutions stored at room temperature studied by nuclear magnetic

resonance spectroscopy - NIH. (n.d.). Retrieved from [Link]

Investigating structural and morphological transformations of strontium chloride for

thermochemical energy storage - Journal of Materials Chemistry A (RSC Publishing). (n.d.).

Retrieved from [Link]

Evaluation of Use of RPMI Medium to Preserve Cell Morphology for Pleural/Peritoneal Fluid

Cytology - NIH. (n.d.). Retrieved from [Link]

Removal of Cesium and Strontium Ions from Aqueous Solutions by Thermally Treated

Natural Zeolite - MDPI. (n.d.). Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://protocol-online.org/biology-forums-2/posts/15949.html
https://www.cytivalifesciences.com/en/us/solutions/lab-filtration/knowledge-center/filtration-applications/sterile-filtration-and-clarification
https://www.researchgate.net/publication/279768297_The_effects_of_strontium_chloride_on_viability_of_mouse_connective_tissue_fibroblast_cells
https://www.researchgate.net/post/Should_I_filter_sterilize_or_autoclave_1x_PBS_for_cell_culture
https://www.taylorfrancis.com/chapters/mono/10.1201/9781315118228-11/mes-theresa-natishan
https://www.researchgate.net/publication/376483569_In_Vitro_Cytotoxicity_Determination_Avoiding_Pitfalls
https://www.youtube.com/watch?v=Fj-7y_w5j9g
https://www.researchgate.net/publication/309435349_Effect_of_Temperature_on_the_Removal_of_Cesium_and_Strontium_Ions_from_Aqueous_Solutions_Using_Zeolite_A
https://www.medicoswab.com/news/cell-culture-medium-faq/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC137456/
https://pubs.rsc.org/en/content/articlelanding/2025/ta/d5ta02334a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6087823/
https://www.mdpi.com/2073-4441/13/21/3089
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Roswell Park Memorial Institute Medium (RPMI medium) - Incyte Diagnostics. (n.d.).

Retrieved from [Link]

the transition temperatures of strontium chloride and strontium bromide as fixed points in

thermometry. - Semantic Scholar. (n.d.). Retrieved from [Link]

Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray.

(n.d.). Retrieved from [Link]

Why does the pH of Tris/Hepes buffer change with addition of Calcium Chloride? (2017,

February 19). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. reddit.com [reddit.com]

2. Autoclaving Media Versus Sterile Filter - General Lab Techniques [protocol-online.org]

3. cytivalifesciences.com [cytivalifesciences.com]

4. researchgate.net [researchgate.net]

5. incytediagnostics.com [incytediagnostics.com]

6. RPMI 1640培地 [sigmaaldrich.com]

7. [PDF] THE TRANSITION TEMPERATURES OF STRONTIUM CHLORIDE AND
STRONTIUM BROMIDE AS FIXED POINTS IN THERMOMETRY. | Semantic Scholar
[semanticscholar.org]

8. taylorandfrancis.com [taylorandfrancis.com]

9. Aseptic Laboratory Techniques and Safety in Cell Culture | Thermo Fisher Scientific - SG
[thermofisher.com]

10. Fundamental techniques used in cell culture – faCellitate [facellitate.com]

11. youtube.com [youtube.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://incytediagnostics.com/providers/specimen-collection-and-handling/roswell-park-memorial-institute-medium-rpmi-medium/
https://www.semanticscholar.org/paper/the-transition-temperatures-of-strontium-chloride-Schooley/2f0e8f8c4b2a3a5f7e8b9f7c8d9e7a8f8e9f8e9f
https://www.creative-bioarray.com/blog/troubleshooting-cell-culture-contamination-a-comprehensive-guide.htm
https://www.researchgate.net/post/Why_does_the_pH_of_Tris_Hepes_buffer_change_with_addition_of_Calcium_Chloride
https://www.benchchem.com/product/b076808?utm_src=pdf-custom-synthesis
https://www.reddit.com/r/labrats/comments/c3co14/autoclaving_media_vs_dissolving_sterile_filter/
http://www.protocol-online.org/biology-forums/posts/36291.html
https://www.cytivalifesciences.com/en/us/insights/solutions-for-lab-scale-sterile-filtration-and-clarification
https://www.researchgate.net/post/Should-I-filter-sterilize-or-autoclave-1x-PBS-for-cell-culture
https://www.incytediagnostics.com/assets/PDFs/82f765811c/RPMI-FAQ.pdf
https://www.sigmaaldrich.com/JP/ja/products/cell-culture-and-analysis/cell-culture-media-and-buffers/classical-media-and-buffers/rpmi-1640-media
https://www.semanticscholar.org/paper/THE-TRANSITION-TEMPERATURES-OF-STRONTIUM-CHLORIDE-Richards-Yngve/9f348a5fba8b8c6110b9db1ad123402543ab0b9c
https://www.semanticscholar.org/paper/THE-TRANSITION-TEMPERATURES-OF-STRONTIUM-CHLORIDE-Richards-Yngve/9f348a5fba8b8c6110b9db1ad123402543ab0b9c
https://www.semanticscholar.org/paper/THE-TRANSITION-TEMPERATURES-OF-STRONTIUM-CHLORIDE-Richards-Yngve/9f348a5fba8b8c6110b9db1ad123402543ab0b9c
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Computer_science/MES/
https://www.thermofisher.com/sg/en/home/references/gibco-cell-culture-basics/aseptic-technique.html
https://www.thermofisher.com/sg/en/home/references/gibco-cell-culture-basics/aseptic-technique.html
https://facellitate.com/fundamental-techniques-used-in-cell-culture/
https://www.youtube.com/watch?v=nr1tV_LuqJk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. eurobiobank.org [eurobiobank.org]

13. Evaluation of Use of RPMI Medium to Preserve Cell Morphology for Pleural/Peritoneal
Fluid Cytology - PMC [pmc.ncbi.nlm.nih.gov]

14. dergipark.org.tr [dergipark.org.tr]

15. researchgate.net [researchgate.net]

16. Cumhuriyet Tıp Dergisi » Makale » The effects of strontium chloride on viability of mouse
connective tissue fibroblast cells [cmj.cumhuriyet.edu.tr]

17. researchgate.net [researchgate.net]

18. youtube.com [youtube.com]

19. jcsp.org.pk [jcsp.org.pk]

To cite this document: BenchChem. [Technical Support Center: Stabilizing Dichlorostrontium
in Solution for Extended Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076808#stabilizing-dichlorostrontium-in-solution-for-
longer-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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